Cas no 877635-73-9 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate
• CAS No: 877635-73-9
• MF: C₁₈H₁₃ClN₂O₄S
• MW: 388.824822187424
• CID: 6496942
• Update Time: 2025-05-20

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate
• [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-chlorobenzoate

• Inchi： 1S/C18H13ClN2O4S/c1-11-6-7-20-18(21-11)26-10-14-8-15(22)16(9-24-14)25-17(23)12-2-4-13(19)5-3-12/h2-9H,10H2,1H3
• InChI Key： OQGZHUFXDMTGPI-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC(C)=N2)OC=1)(=O)C1=CC=C(Cl)C=C1

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate

6-{(4-Methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate (CAS No: 877635-73-9)

The compound 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chlorobenzoate (CAS No: 877635-73-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrimidine ring, a sulfanyl group, and a benzoate moiety. The combination of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents and enzyme inhibitors. The presence of the sulfanyl group in this compound adds to its reactivity and bioavailability, making it a promising candidate for further research. Additionally, the benzoate moiety contributes to the molecule's stability and solubility, which are critical factors in pharmaceutical applications.

The synthesis of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-ylium 4-chlorobenzoate involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as nucleophilic substitution, condensation reactions, and oxidation to achieve the desired product. The optimization of these steps has been a focal point in recent studies, with the aim of improving yield and purity.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its ability to inhibit specific enzymes and pathways makes it a valuable tool in the development of new therapeutic agents. For instance, studies have demonstrated its efficacy as an inhibitor of certain kinases involved in cancer progression. Furthermore, its sulfanyl group has been implicated in enhancing the molecule's ability to cross cellular membranes, which is crucial for drug delivery.

The structural uniqueness of this compound also lends itself to applications in materials science. The pyran ring and benzoate moiety provide opportunities for the development of new materials with tailored optical and electronic properties. Researchers are currently exploring its potential as a component in advanced polymers and sensors.

From an environmental perspective, understanding the degradation pathways of 6-{(4-methylpyrimidin-2-ylium}sulfanylmethyl}-4-oxy-pyranium 3-ylium 4-chlorobenzoate is essential for assessing its impact on ecosystems. Recent studies have focused on its biodegradation under various conditions, with promising results indicating that it can be metabolized efficiently by certain microbial communities.

In conclusion, 6-{(4-methylpyrimidin-)sulfanylmethyl}-oxopyranium benzoate (CAS No: 877635-) is a multifaceted compound with wide-ranging applications across chemistry, pharmacology, and materials science. Its unique structure and functional groups make it a valuable asset for researchers seeking innovative solutions in these fields.